2,4,6-Trinitrobenzoic acid 2,4,6-Trinitrobenzoic acid Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.
Brand Name: Vulcanchem
CAS No.: 129-66-8
VCID: VC21015109
InChI: InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12)
SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C7H3N3O8
Molecular Weight: 257.11 g/mol

2,4,6-Trinitrobenzoic acid

CAS No.: 129-66-8

Cat. No.: VC21015109

Molecular Formula: C7H3N3O8

Molecular Weight: 257.11 g/mol

* For research use only. Not for human or veterinary use.

2,4,6-Trinitrobenzoic acid - 129-66-8

Specification

Description Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.
CAS No. 129-66-8
Molecular Formula C7H3N3O8
Molecular Weight 257.11 g/mol
IUPAC Name 2,4,6-trinitrobenzoic acid
Standard InChI InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12)
Standard InChI Key KAQBNBSMMVTKRN-UHFFFAOYSA-N
SMILES C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Colorform Orthorhombic or rhombohedral crystals from wate
Melting Point 228.7 °C (decomposes)

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